![molecular formula C17H16N4O2S B270284 N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide](/img/structure/B270284.png)
N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
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Overview
Description
N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, also known as MPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPTA belongs to the class of compounds known as 1,2,4-triazoles, which have been found to exhibit a wide range of biological activities, including antifungal, antibacterial, antitumor, and anti-inflammatory properties.
Mechanism of Action
The exact mechanism of action of N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell growth and proliferation. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase cascade and disrupting mitochondrial function.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects, including the inhibition of DNA synthesis and cell cycle progression, the modulation of oxidative stress and inflammation, and the regulation of key signaling pathways involved in cell growth and survival. This compound has also been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for further development as a cancer therapeutic.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide for lab experiments is its high yield and purity, which makes it easy to obtain and work with. This compound also exhibits low toxicity and high selectivity towards cancer cells, making it a promising candidate for further development as a cancer therapeutic. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, including the development of novel formulations and delivery strategies to improve its solubility and bioavailability in vivo. Other potential areas of research include the identification of new targets and signaling pathways involved in this compound's antitumor and antifungal activities, as well as the evaluation of its potential synergistic effects with other chemotherapeutic agents. Overall, this compound shows great promise as a potential therapeutic agent for the treatment of cancer and fungal infections, and further research is needed to fully understand its mechanisms of action and potential clinical applications.
Synthesis Methods
The synthesis of N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide involves the reaction of 4-methoxybenzoyl chloride with 4-phenyl-1,2,4-triazole-3-thiol in the presence of a base such as sodium hydroxide. The resulting product is then purified by recrystallization to obtain this compound in high yield and purity.
Scientific Research Applications
N-(4-methoxyphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In particular, this compound has been found to exhibit potent antitumor activity in several cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to exhibit antifungal activity against several strains of Candida albicans, a common fungal pathogen that causes infections in humans.
properties
Molecular Formula |
C17H16N4O2S |
---|---|
Molecular Weight |
340.4 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-2-[(4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C17H16N4O2S/c1-23-15-9-7-13(8-10-15)19-16(22)11-24-17-20-18-12-21(17)14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,19,22) |
InChI Key |
SNORFLWZHIYIPW-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NN=CN2C3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NN=CN2C3=CC=CC=C3 |
Origin of Product |
United States |
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